Cas no 2648940-80-9 (4-(Difluoromethyl)cyclohexane-1-sulfonyl fluoride)

• Product Name: 4-(Difluoromethyl)cyclohexane-1-sulfonyl fluoride
• CAS No: 2648940-80-9
• MF: C₇H₁₁F₃O₂S
• MW: 216.221251726151
• CID: 5943805
• PubChem ID: 165662513
• Update Time: 2025-05-23

4-(Difluoromethyl)cyclohexane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)cyclohexane-1-sulfonyl fluoride
• 2648940-80-9
• EN300-5980746
• 4-(Difluoromethyl)cyclohexane-1-sulfonyl fluoride

• Inchi： 1S/C7H11F3O2S/c8-7(9)5-1-3-6(4-2-5)13(10,11)12/h5-7H,1-4H2
• InChI Key： OXZUCHAMQVNCKF-UHFFFAOYSA-N
• SMILES： S(C1CCC(C(F)F)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 216.04318525g/mol
• Monoisotopic Mass: 216.04318525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-(Difluoromethyl)cyclohexane-1-sulfonyl fluoride

4-(Difluoromethyl)cyclohexane-1-sulfonyl fluoride (CAS No: 2648940-80-9)

4-(Difluoromethyl)cyclohexane-1-sulfonyl fluoride is a highly specialized organic compound with the CAS registry number 2648940-80-9. This compound is of significant interest in various fields, including pharmaceutical research, agrochemical development, and materials science due to its unique chemical properties and potential applications. The molecule consists of a cyclohexane ring substituted with a sulfonyl fluoride group at position 1 and a difluoromethyl group at position 4, making it a versatile building block for advanced chemical synthesis.

The sulfonyl fluoride functional group in this compound is known for its reactivity, particularly in nucleophilic substitution reactions, which makes it a valuable intermediate in the synthesis of sulfonamides, sulfonates, and other derivatives. The difluoromethyl substituent introduces additional electronic effects and steric hindrance, enhancing the compound's versatility in various chemical transformations. Recent studies have highlighted its role in the development of novel agrochemicals with improved efficacy and reduced environmental impact.

From a structural perspective, the cyclohexane ring provides stability and rigidity to the molecule, while the sulfonyl fluoride group acts as an electrophilic site for further reactions. This combination allows for precise control over the reactivity and selectivity of the compound during synthesis. Researchers have demonstrated that 4-(difluoromethyl)cyclohexane-1-sulfonyl fluoride can be efficiently synthesized via a variety of routes, including nucleophilic aromatic substitution and transition metal-catalyzed coupling reactions.

In terms of applications, this compound has shown promise in the development of herbicides and insecticides, where its unique combination of electronic properties and bioavailability contributes to enhanced pest control efficacy. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative to traditional agrochemicals, reducing environmental footprint while maintaining performance.

The synthesis of 4-(difluoromethyl)cyclohexane-1-sulfonyl fluoride involves multiple steps, starting from readily available starting materials such as cyclohexanone or cyclohexanol. Key steps include oxidation to form the sulfonyl group, fluorination to introduce the difluoromethyl substituent, and purification to ensure high purity levels. Modern techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize reaction conditions and improve yield.

From an environmental standpoint, understanding the fate and behavior of 4-(difluoromethyl)cyclohexane-1-sulfonyl fluoride in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, the compound undergoes rapid hydrolysis, leading to the formation of less hazardous byproducts. This property is particularly important for regulatory compliance and ensuring sustainable use in agricultural applications.

In conclusion, 4-(difluoromethyl)cyclohexane-1-sulfonyl fluoride (CAS No: 2648940-80-9) is a versatile and innovative compound with wide-ranging applications across multiple industries. Its unique chemical structure, reactivity, and compatibility with modern synthetic methods make it an invaluable tool for researchers seeking to develop advanced chemical products with enhanced performance and sustainability.